molecular formula C13H22N2O2 B1477166 Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone CAS No. 2098102-93-1

Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone

Cat. No. B1477166
CAS RN: 2098102-93-1
M. Wt: 238.33 g/mol
InChI Key: BPIYUICNSWKJKR-UHFFFAOYSA-N
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Description

Azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone (AOM) is a synthetic compound that has been used in a variety of scientific research applications. AOM is a cyclic amine, which means it has a ring structure that is composed of nitrogen atoms and carbon atoms. AOM has been extensively studied due to its potential as an inhibitor of certain enzymes and its ability to modulate certain biochemical and physiological processes.

Scientific Research Applications

mGlu2 Receptor PAMs

The compound has been used in the synthesis of Spiro-oxindole piperidines and 3-(azetidin-3-yl)-1H- benzimidazol-2-ones as mGlu2 receptor PAMs . This application is significant in the field of neuroscience, as mGlu2 receptors play a crucial role in the central nervous system .

Synthesis of Heterocyclic Amino Acid Derivatives

The compound has been used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .

Anticancer Applications

In vitro cytotoxicity screening (MTTS assay) revealed that derivatives of the compound demonstrated high efficacy with the percentage of inhibition at different concentration ranges (0.1 μM, 0.5 μM, 1 μM, 2 μM) of 89% to 94% μM as compared to doxorubicin as a standard drug . This suggests potential applications in the development of new anticancer drugs .

Antimicrobial Applications

The compound has also been used in the synthesis of new antimicrobial agents . This is significant in the field of medicinal chemistry, as the development of new antimicrobial agents is crucial in the fight against drug-resistant pathogens .

Synthesis of Oxadiazole Ring Compounds

The compound has been integrated into the oxadiazole ring to achieve 1-(5-(4-substituted phenyl)-1,3,4-oxadiazol/thiadiazol-2-yl)-4-(4-substituted phenyl) for the exploration of altered biological interactions . This suggests potential applications in the development of new bioactive compounds .

Suzuki–Miyaura Cross-Coupling Reaction

The compound has been used in the Suzuki–Miyaura cross-coupling reaction . This is a significant application in the field of organic chemistry, as the Suzuki–Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds .

properties

IUPAC Name

azetidin-3-yl(1-oxa-9-azaspiro[5.5]undecan-9-yl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H22N2O2/c16-12(11-9-14-10-11)15-6-4-13(5-7-15)3-1-2-8-17-13/h11,14H,1-10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPIYUICNSWKJKR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCOC2(C1)CCN(CC2)C(=O)C3CNC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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